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Compound of Interest

Compound Name:
2-Hydroxy atorvastatin calcium

salt

Cat. No.: B12348133 Get Quote

Introduction

2-Hydroxy atorvastatin is an active metabolite of atorvastatin, a potent inhibitor of HMG-CoA

reductase, the rate-limiting enzyme in cholesterol biosynthesis.[1][2][3] Formed in the body via

the cytochrome P450 isoform CYP3A4, this metabolite is crucial for research into atorvastatin's

mechanism of action, pharmacokinetics, and potential off-target effects.[3] Proper preparation

of a stable, concentrated stock solution is the first critical step for accurate and reproducible

results in various in vitro and in vivo experimental settings. This document provides a detailed

protocol for the preparation, storage, and handling of 2-Hydroxy atorvastatin calcium salt
stock solutions.

Physicochemical Properties and Solubility

2-Hydroxy atorvastatin calcium salt is typically supplied as a white to off-white solid.[1] Its

solubility is a key factor in preparing stock solutions. While it is insoluble in aqueous solutions

at pH 4 and below, it is freely soluble in methanol and soluble in Dimethyl sulfoxide (DMSO).[3]

[4] For research purposes, DMSO is the most common solvent for creating high-concentration

stock solutions.[1][2][3] Achieving higher concentrations in DMSO may require sonication or

slight adjustments to pH.[1]
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The following table summarizes the key quantitative data for 2-Hydroxy atorvastatin calcium
salt.

Parameter Value Reference(s)

Synonyms
o-hydroxy Atorvastatin, ortho-

hydroxy Atorvastatin
[3]

CAS Number 265989-46-6 [1][2][3]

Molecular Formula C₃₃H₃₅FN₂O₆ • ½Ca [1][3]

Molecular Weight 594.69 g/mol [1]

Appearance White to off-white solid [1]

Solubility (DMSO)
10 - 12.5 mg/mL (approx. 16.8

- 21.0 mM)
[1][2]

Solubility (Methanol) Soluble [3]

Storage (Solid)
4°C (short-term); -20°C (long-

term, ≥ 4 years)
[1][3]

Storage (In Solvent)
-20°C for 1 month; -80°C for 6

months
[1][2]

Experimental Protocol: Preparation of 10 mM Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 2-Hydroxy atorvastatin
calcium salt in DMSO.

1. Materials and Equipment

2-Hydroxy atorvastatin calcium salt (solid powder)

Anhydrous, high-purity Dimethyl sulfoxide (DMSO)

Analytical balance
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Calibrated micropipettes and sterile tips

Sterile microcentrifuge tubes or cryovials for aliquots

Vortex mixer

Sonicator bath (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2. Safety Precautions

Handle the solid powder and DMSO in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid contact with

skin and eyes.[5]

Consult the Safety Data Sheet (SDS) for the specific compound and solvent before handling.

[5][6]

3. Workflow Diagram

Preparation

Finalization
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Caption: Workflow for preparing 2-Hydroxy atorvastatin stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://cdn.caymanchem.com/cdn/msds/30974m.pdf
https://cdn.caymanchem.com/cdn/msds/30974m.pdf
https://www.lgcstandards.com/medias/sys_master/root/h2b/hea/11108315660318/new-SDS_TRC-H828955_ST-WB-MSDS-3532159-1-1-1/new-SDS-TRC-H828955-ST-WB-MSDS-3532159-1-1-1.PDF
https://www.benchchem.com/product/b12348133?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12348133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Step-by-Step Procedure

a. Calculation:

Determine the desired concentration (e.g., 10 mM) and final volume (e.g., 1 mL).

Use the molecular weight (594.69 g/mol ) to calculate the required mass.

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 594.69 g/mol = 0.5947 mg

For practical purposes, it is easier to weigh a larger mass, such as 5.95 mg, and dissolve

it in 1 mL of DMSO to achieve a 10 mM solution.

b. Preparation:

Before opening, allow the vial of 2-Hydroxy atorvastatin to equilibrate to room temperature to

prevent condensation.

Accurately weigh the calculated amount of the compound (e.g., 5.95 mg) and place it in a

sterile tube.

Add the calculated volume of DMSO (e.g., 1 mL) to the tube.

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not dissolve completely, place the tube in a sonicator bath for 5-10

minutes.[1] Gentle warming can also be used, but avoid excessive heat.

Visually inspect the solution to ensure it is clear and free of any precipitate.

c. Aliquoting and Storage:

Once the compound is fully dissolved, dispense the stock solution into smaller, single-use

aliquots in sterile cryovials or microcentrifuge tubes. This is critical to prevent degradation

from repeated freeze-thaw cycles.[1]
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Clearly label each aliquot with the compound name, concentration, date, and solvent.

Store the aliquots protected from light.[1] For short-term storage (up to 1 month), -20°C is

suitable. For long-term storage (up to 6 months), -80°C is recommended.[1][2]

5. Notes on Stability and Usage

Stock solutions are stable for up to 6 months at -80°C and 1 month at -20°C.[1][2]

When ready to use, thaw an aliquot at room temperature and briefly vortex before making

further dilutions into aqueous buffers or cell culture media.

For in vivo experiments requiring different solvent systems, a DMSO stock can be used as a

starting point for further dilution into vehicles such as a mix of PEG300, Tween-80, and

saline, or corn oil.[1][7] It is recommended to prepare these final working solutions fresh on

the day of use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12348133#preparation-of-2-hydroxy-atorvastatin-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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